![molecular formula C12H23NO3 B3133442 (S)-tert-butyl 4-(1-hydroxyethyl)piperidine-1-carboxylate CAS No. 389889-82-1](/img/structure/B3133442.png)
(S)-tert-butyl 4-(1-hydroxyethyl)piperidine-1-carboxylate
Overview
Description
“(S)-tert-butyl 4-(1-hydroxyethyl)piperidine-1-carboxylate” is a chemical compound with the molecular formula C12H23NO3 . It is a derivative of piperidine, a six-membered ring with one nitrogen atom .
Molecular Structure Analysis
This compound contains a total of 34 bonds, including 15 non-H bonds, 1 multiple bond, 4 rotatable bonds, 1 double bond, and 1 six-membered ring. It also includes 1 (thio-) carbamate (aliphatic), 2 hydroxyl groups, 1 primary alcohol, and 1 secondary alcohol .Scientific Research Applications
Synthesis and Intermediate Applications
Intermediate in Biologically Active Compounds : (S)-tert-butyl 4-(1-hydroxyethyl)piperidine-1-carboxylate serves as an important intermediate in the synthesis of biologically active compounds, such as crizotinib. This synthesis involves multiple steps, starting from tert-butyl-4-hydroxypiperdine-1-carboxylate (Kong, Zhang, Xu, Zhou, Zheng, & Xu, 2016).
Key Intermediate in Drug Synthesis : The compound is used as a key intermediate in the synthesis of drugs like Vandetanib. Its synthesis from piperidin-4-ylmethanol involves acylation, sulfonation, and substitution steps (Wang, Wang, Tang, & Xu, 2015).
Structural and Chemical Properties
- X-ray Studies and Molecular Packing : X-ray studies of tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate, a related compound, show a specific axial orientation of its side chain, leading to insights into its molecular packing driven by hydrogen bonds (Didierjean, Marin, Wenger, Briand, Aubry, & Guichard, 2004).
Application in Synthesis of Other Compounds
- Synthesis of Piperidine Derivatives : The compound serves as a scaffold for the preparation of substituted piperidines. This process includes conversion of terminal alkynes into 1,2,3-triazoles (Harmsen, Sydnes, Törnroos, & Haug, 2011).
- Common Intermediate for Polyhydroxylated Piperidines : It is an efficient intermediate for various polyhydroxylated piperidines, which are precursors in the synthesis of molecules like 1-deoxy-L-mannojirimycin (Ramalingam, Bhise, Show, & Kumar, 2012).
Material Science and Corrosion Inhibition
- Anticorrosive Behavior : Novel heterocyclic compounds like tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate derived from (S)-tert-butyl 4-(1-hydroxyethyl)piperidine-1-carboxylate have been investigated for their anticorrosive properties on carbon steel in acidic environments (Praveen, Prasanna, Mallikarjuna, Jagadeesh, Hebbar, & Rashmi, 2021).
Future Directions
Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This suggests that “(S)-tert-butyl 4-(1-hydroxyethyl)piperidine-1-carboxylate” and similar compounds may continue to be of interest in pharmaceutical research.
properties
IUPAC Name |
tert-butyl 4-[(1S)-1-hydroxyethyl]piperidine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO3/c1-9(14)10-5-7-13(8-6-10)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3/t9-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQOMPUDOUGDJPH-VIFPVBQESA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCN(CC1)C(=O)OC(C)(C)C)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1CCN(CC1)C(=O)OC(C)(C)C)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-tert-butyl 4-(1-hydroxyethyl)piperidine-1-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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